Cas no 94166-56-0 (2-Pyridinamine,6-methoxy-3-nitro-N-propyl-)

• Product name: 2-Pyridinamine,6-methoxy-3-nitro-N-propyl-
• CAS No: 94166-56-0
• MF: C₉H₁₃N₃O₃
• MW: 211.21782
• CID: 818793
• PubChem ID: 3023912

2-Pyridinamine,6-methoxy-3-nitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,6-methoxy-3-nitro-N-propyl-
• 6-methoxy-3-nitro-N-propylpyridin-2-amine
• SCHEMBL10654754
• NS00040207
• MVGVWQWWDOENQW-UHFFFAOYSA-N
• 6-methoxy-3-nitro-2-n-propylaminopyridine
• 94166-56-0
• DTXSID70240911
• EINECS 303-352-6

• Inchi： InChI=1S/C9H13N3O3/c1-3-6-10-9-7(12(13)14)4-5-8(11-9)15-2/h4-5H,3,6H2,1-2H3,(H,10,11)
• InChI Key： MVGVWQWWDOENQW-UHFFFAOYSA-N
• SMILES： CCCNC1=C(C=CC(=N1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 80Ų
• Surface Charge: 0
• XLogP3: 2.7